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Compound of Interest
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Cat. No.: B1616327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of industrial hydrometallurgy, the selection of an appropriate extractant is

paramount for achieving efficient and cost-effective separation of metals. This guide provides a

comprehensive cost-benefit analysis of Di-sec-octylamine, a secondary amine, for use in

industrial solvent extraction processes, with a particular focus on the separation of valuable

metals like cobalt and nickel. Its performance is critically compared against a common tertiary

amine alternative, Tri-n-octylamine (often referred to by its commercial name, Alamine 336).

Executive Summary
Di-sec-octylamine presents a viable and potentially advantageous alternative to tertiary

amines like Tri-n-octylamine in specific solvent extraction applications. The choice between a

secondary and a tertiary amine is not straightforward and depends on a careful consideration

of factors including the target metal, the composition of the aqueous feed, desired selectivity,

and operational costs. While tertiary amines are widely used, secondary amines such as Di-
sec-octylamine can offer distinct benefits in terms of reactivity and extraction kinetics, which

may translate to lower operational expenditures under certain conditions. This guide will delve

into the quantitative performance data, cost considerations, and detailed experimental

protocols to aid in the informed selection of the optimal extractant for your process.
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The economic viability of an industrial process is heavily reliant on the cost of its consumables.

The following table provides an estimated cost comparison between Di-sec-octylamine and

Tri-n-octylamine. It is important to note that prices can fluctuate based on supplier, purity, and

order volume. The prices for Di-sec-octylamine are often represented by its close structural

isomer, Di-n-octylamine, for which pricing is more readily available.

Amine Extractant Chemical Structure Type
Estimated Price
(per kg)

Di-sec-octylamine C₁₆H₃₅N Secondary ~$75 - $700

Tri-n-octylamine

(Alamine 336)
C₂₄H₅₁N Tertiary

~$5.50 - $20

(Industrial Grade)

Note: Prices are indicative and subject to change. Bulk pricing for industrial grades will be

significantly lower than laboratory-grade reagents.

Performance Comparison: Di-sec-octylamine vs. Tri-
n-octylamine
The performance of an amine extractant is determined by its efficiency in extracting the target

metal ion from the aqueous phase and the ease with which the metal can be stripped from the

organic phase for recovery.

General Reactivity and Selectivity
Secondary amines, such as Di-sec-octylamine, are generally more reactive than tertiary

amines due to less steric hindrance around the nitrogen atom. This can lead to faster extraction

kinetics. However, this increased reactivity can sometimes result in lower selectivity, meaning

they might co-extract more unwanted metals. Tertiary amines, like Tri-n-octylamine, often

exhibit higher selectivity for certain metal complexes. For instance, in chloride media, tertiary

amines are known to be effective for the extraction of cobalt anionic complexes.

A study on the extraction of water from brine suggested that a larger volume of water was

recovered with secondary amines compared to tertiary amines, indicating a difference in their

affinity for polar molecules.
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Cobalt and Nickel Extraction
The separation of cobalt and nickel is a significant application for amine extractants in

hydrometallurgy.

Tri-n-octylamine (Alamine 336): In acidic chloride media, Tri-n-octylamine has been shown to

be an effective extractant for cobalt. One study reported a cobalt extraction efficiency of

76.7% using 1.5 M Tri-n-octylamine in kerosene from an acidic chloride solution. It is also

documented that Alamine 336 can be used for the separation of zinc and cobalt from nickel

in strong hydrochloric acid solutions.[1] Another study demonstrated that it is possible to

selectively extract 99% of cobalt from acidic cobalt-nickel leach solutions using Alamine 300

(a commercial form of Tri-n-octylamine).

Di-sec-octylamine: While specific quantitative data for Di-sec-octylamine in direct

comparison to Tri-n-octylamine for cobalt-nickel separation is limited in publicly available

literature, the general principles of amine reactivity suggest it could offer faster extraction

rates. The separation factor between cobalt and nickel is a critical parameter, and this is

influenced by the concentration of chloride ions and the type of amine used.

The following table summarizes the potential performance characteristics based on available

data and chemical principles.
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Performance Metric
Di-sec-octylamine
(Secondary Amine)

Tri-n-octylamine (Tertiary
Amine)

Extraction Kinetics
Generally faster due to lower

steric hindrance.
Generally slower.

Cobalt Extraction Efficiency
Potentially high, but specific

data is scarce.

Up to 76.7% in acidic chloride

media reported in one study.[1]

Nickel Extraction Efficiency
Data needed for direct

comparison.

Generally lower than cobalt in

chloride media, enabling

separation.

Selectivity (Co/Ni)
May be lower than tertiary

amines.

Generally good, especially in

high chloride concentrations.

Stripping

Generally easier due to lower

stability of the metal-amine

complex.

Can be more difficult,

sometimes requiring stronger

stripping agents.

Solvent Loss
Dependent on the specific

diluent and process conditions.

Dependent on the specific

diluent and process conditions.

Experimental Protocols
To conduct a comparative analysis of Di-sec-octylamine and Tri-n-octylamine for the solvent

extraction of cobalt and nickel, the following experimental protocol can be followed.

Preparation of Aqueous and Organic Phases
Aqueous Feed Solution: Prepare a synthetic leach solution containing known concentrations

of cobalt (e.g., 1000 mg/L) and nickel (e.g., 1000 mg/L) in a hydrochloric acid matrix (e.g., 3

M HCl).

Organic Extractant Solutions:

Prepare a 0.5 M solution of Di-sec-octylamine in a suitable organic diluent (e.g.,

kerosene or toluene).

Prepare a 0.5 M solution of Tri-n-octylamine in the same organic diluent.
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A phase modifier, such as isodecanol, may be added (e.g., 5% v/v) to prevent third-phase

formation.

Solvent Extraction Procedure
In a series of separatory funnels, mix equal volumes (e.g., 20 mL) of the aqueous feed

solution and each of the organic extractant solutions (Di-sec-octylamine and Tri-n-

octylamine). This represents an aqueous to organic (A:O) phase ratio of 1:1.

Shake each separatory funnel vigorously for a predetermined contact time (e.g., 5, 10, 15,

and 30 minutes) to reach equilibrium.

Allow the phases to separate.

Collect the aqueous phase (raffinate) and the organic phase for analysis.

Analyze the concentration of cobalt and nickel in the raffinate using Atomic Absorption

Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-

OES).

Calculate the extraction efficiency (%E) for each metal using the formula: %E = [(C₀ - Cₑ) /

C₀] * 100 where C₀ is the initial concentration of the metal in the aqueous phase and Cₑ is

the equilibrium concentration of the metal in the raffinate.

Stripping Procedure
Take a known volume of the metal-loaded organic phase from the extraction step.

Contact it with a suitable stripping solution (e.g., dilute HCl, or an ammonia solution).

Shake for a sufficient time to allow the metal ions to transfer back to the aqueous phase.

Separate the phases and analyze the metal concentration in the aqueous stripping solution.

Calculate the stripping efficiency.
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To better understand the solvent extraction process and the decision-making logic, the

following diagrams are provided.

A simplified workflow of a solvent extraction process.
Logical flow for selecting a suitable amine extractant.

Conclusion
The selection between Di-sec-octylamine and Tri-n-octylamine for industrial solvent extraction

is a nuanced decision that requires a thorough evaluation of both performance and economic

factors.

Cost: Tri-n-octylamine (Alamine 336) appears to be a more cost-effective option based on

available pricing for industrial grades. The higher cost of Di-sec-octylamine may be a

significant barrier for its widespread industrial use unless its performance benefits can offset

the initial investment.

Performance: Di-sec-octylamine, as a secondary amine, is expected to exhibit faster

extraction kinetics, which could lead to smaller equipment sizes and lower residence times,

potentially reducing capital and operational costs. However, it may offer lower selectivity

compared to tertiary amines. Tri-n-octylamine is a well-established extractant with proven

selectivity for cobalt over nickel in chloride systems.

Recommendation:

For applications where high selectivity for cobalt over nickel in a chloride medium is the primary

concern, and where a well-documented and industrially proven extractant is preferred, Tri-n-

octylamine (Alamine 336) is a strong candidate, particularly given its lower cost.

However, if the process economics are highly sensitive to reaction kinetics and shorter

residence times, and if the feed solution characteristics allow for acceptable selectivity, Di-sec-
octylamine warrants serious consideration. A pilot-scale study is highly recommended to

directly compare the two extractants under specific plant conditions to definitively determine the

most economically favorable and technically sound option. This will allow for a precise

quantification of the trade-offs between the higher cost of the secondary amine and its potential

benefits in terms of process efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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